Cas no 874301-81-2 (1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- 3-(2-chloroethyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 874301-81-2
- AS-73623
- D94091
- 1-(2-chloroethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- CS-0457629
- AKOS037647431
- 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
-
- MDL: MFCD22494463
- Inchi: 1S/C15H22BClN2O3/c1-14(2)15(3,4)22-16(21-14)11-6-5-7-12(10-11)19-13(20)18-9-8-17/h5-7,10H,8-9H2,1-4H3,(H2,18,19,20)
- InChI Key: ATPORBAHGUBNSR-UHFFFAOYSA-N
- SMILES: ClCCNC(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O
Computed Properties
- Exact Mass: 324.1412004 g/mol
- Monoisotopic Mass: 324.1412004 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
- Molecular Weight: 324.6
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C905935-50mg |
3-(2-chloroethyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea |
874301-81-2 | 95% | 50mg |
¥646.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C905935-250mg |
3-(2-chloroethyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea |
874301-81-2 | 95% | 250mg |
¥2,565.00 | 2022-09-02 | |
| Chemenu | CM430616-250mg |
1-(2-chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95%+ | 250mg |
$239 | 2022-08-31 | |
| Chemenu | CM430616-1g |
1-(2-chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95%+ | 1g |
$556 | 2022-08-31 | |
| eNovation Chemicals LLC | D757631-250mg |
1-(2-chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95% | 250mg |
$260 | 2024-06-05 | |
| eNovation Chemicals LLC | D757631-1g |
1-(2-chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95% | 1g |
$590 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528296-50mg |
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 98% | 50mg |
¥969.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528296-250mg |
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 98% | 250mg |
¥3847.00 | 2024-04-27 | |
| Aaron | AR01FQAS-250mg |
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95% | 250mg |
$449.00 | 2025-02-10 | |
| Aaron | AR01FQAS-1g |
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-81-2 | 95% | 1g |
$1217.00 | 2025-02-10 |
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
Introduction to 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS No. 874301-81-2)
1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea, with the CAS number 874301-81-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its unique structural features and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.
The molecular structure of 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is characterized by a urea linkage and a boronic acid derivative. The presence of the chloroethyl group and the dioxaborolane moiety imparts specific reactivity and functional properties that make it an attractive candidate for various chemical transformations and biological studies. The compound's ability to undergo Suzuki coupling reactions makes it a valuable intermediate in the synthesis of complex organic molecules.
In recent years, the use of boronic acid derivatives in medicinal chemistry has expanded significantly. The dioxaborolane functionality in 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea allows for efficient and selective coupling reactions with aryl halides and vinyl halides. This property has been leveraged in the development of novel pharmaceuticals and materials. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent anti-cancer agents.
The synthesis of 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea typically involves several steps. One common approach is to start with the reaction of 3-bromophenyl isocyanate with 2-chloroethanol to form the corresponding urea derivative. Subsequently, the bromide is replaced with a boronic acid derivative through a Suzuki coupling reaction using palladium catalysts. This method provides high yields and excellent purity of the final product.
The biological activity of 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea has been explored in various preclinical studies. Research has shown that this compound exhibits promising anti-inflammatory and anti-proliferative properties. A study conducted by a team at the University of California demonstrated that this urea derivative effectively inhibited the proliferation of human cancer cell lines while showing minimal cytotoxicity towards normal cells. These findings suggest potential applications in cancer therapy and other inflammatory diseases.
Beyond its therapeutic potential, 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea has also been investigated for its use in materials science. The unique electronic properties conferred by the boronic acid functionality make it suitable for applications in organic electronics and photovoltaic devices. A recent publication in Advanced Materials reported the use of this compound as a dopant in organic semiconductors, leading to improved device performance and stability.
In conclusion, 1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS No. 874301-81-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity profiles make it an invaluable tool for researchers working on novel drug development and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered.
874301-81-2 (1-(2-Chloroethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)